Cas no 2228125-84-4 (methyl 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoate)

• Product Name: methyl 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoate
• CAS No: 2228125-84-4
• MF: C₉H₁₄N₄O₄
• MW: 242.231861591339
• CID: 5758825
• PubChem ID: 165978009
• Update Time: 2025-05-23

methyl 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoate
• EN300-1773521
• 2228125-84-4

• Inchi： 1S/C9H14N4O4/c1-9(2,6(10)8(14)17-3)5-4-11-12-7(5)13(15)16/h4,6H,10H2,1-3H3,(H,11,12)
• InChI Key： YALKMRCQMIPGSW-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)(C)C1C=NNC=1[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 242.10150494g/mol
• Monoisotopic Mass: 242.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 127Ų

Additional information on methyl 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoate

Comprehensive Overview of Methyl 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoate (CAS No. 2228125-84-4)

Methyl 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoate (CAS No. 2228125-84-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique nitro-pyrazole and amino ester functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure combines a pyrazole ring with a methyl ester moiety, making it a valuable building block for drug discovery and crop protection agents.

The growing interest in nitrogen-containing heterocycles like 3-nitro-1H-pyrazole derivatives stems from their broad applications in pharmaceuticals and agriculture. Researchers are particularly focused on optimizing the synthesis of methyl 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoate to improve yield and purity, addressing common challenges such as regioselectivity and stability. Recent studies highlight its potential as a precursor for antimicrobial agents and enzyme inhibitors, aligning with the global demand for novel therapeutic solutions.

In agrochemical applications, CAS No. 2228125-84-4 is explored for its role in developing pesticide intermediates. The nitro group and ester functionality in its structure contribute to its reactivity, enabling the design of compounds with enhanced efficacy against pests. This aligns with the industry's shift toward sustainable crop protection methods, where precision and environmental safety are prioritized. Innovations in green chemistry are also driving the adoption of eco-friendly synthesis routes for such intermediates.

From a technical perspective, the compound's physicochemical properties, including solubility, melting point, and stability under various conditions, are critical for its handling and application. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize methyl 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoate, ensuring compliance with industry standards. These methods also facilitate the detection of impurities, a key concern for manufacturers aiming to meet regulatory requirements.

The demand for high-purity chemical intermediates like CAS No. 2228125-84-4 is rising, driven by advancements in drug discovery and agrochemical innovation. Companies specializing in custom synthesis and contract research are increasingly offering tailored solutions to meet these needs. Furthermore, the integration of artificial intelligence in molecular design has accelerated the identification of derivatives with optimized bioactivity, positioning this compound as a focal point in computational chemistry studies.

In conclusion, methyl 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoate represents a critical intermediate with multifaceted applications. Its relevance in addressing contemporary challenges in healthcare and agriculture underscores the importance of ongoing research and development. As scientific communities continue to explore its potential, this compound is poised to play a pivotal role in shaping future innovations.